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Compound of Interest

Compound Name: Direct green 27

Cat. No.: B1173459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The accurate visualization and quantification of collagen are critical in numerous research

fields, including fibrosis, tissue engineering, and oncology. A common histological technique for

this purpose is trichrome staining, which often employs a green dye to differentiate collagen

from other tissue components. This guide provides a detailed comparison of two such green

dyes: Direct Green 27 (more commonly known in this context as Naphthalene Green B) and

Fast Green FCF.

At a Glance: Key Differences
While both dyes are effective for staining collagen, they are typically used in different contexts.

Fast Green FCF is a versatile and widely documented dye, integral to the quantitative Sirius

Red/Fast Green assay for collagen quantification. Naphthalene Green B is a suitable

alternative, primarily used in specific trichrome staining methods.

Performance Characteristics
Direct quantitative comparisons between Naphthalene Green B and Fast Green FCF for

collagen staining are limited in published literature.[1] However, performance characteristics

can be inferred from their application in established protocols and their chemical properties.
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Feature
Direct Green 27
(Naphthalene Green B)

Fast Green FCF

Synonyms
Acid Green 1, Naphthol Green

B

Food Green 3, FD&C Green

No. 3

C.I. Number 10020 42053

Absorption Max (nm) ~714 nm in water ~625 nm

Primary Use in Collagen

Staining

Stains collagen directly in

some trichrome methods.[1]

Primarily used as a

counterstain for non-

collagenous proteins (e.g., with

Sirius Red) or to stain collagen

in trichrome methods.[1]

Staining Context
Can be used in one-step

trichrome staining protocols.[1]

A key component in Masson's

trichrome and Gomori's

trichrome stains; also used in

the Sirius Red/Fast Green

quantitative assay.[1]

Color and Stability

Vibrant green, with stability

enhanced by the formation of a

coordination complex with an

iron(III) ion.[2]

Bright, brilliant green color,

considered less likely to fade

than other green alternatives

like Light Green SF yellowish.

[3]

Quantitative Use

Not widely documented as a

quantitative protein stain in

histology.[3]

Used for quantitative analysis

of histones and total protein in

electrophoresis and in the

Sirius Red/Fast Green assay

for collagen quantification.[3]

Reproducibility
Reliable for qualitative staining

in established protocols.

Excellent reproducibility, with

standard deviations reported

as less than 10% of the mean

in gel elution studies.[3]

Mechanism of Staining
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Both Naphthalene Green B and Fast Green FCF are anionic dyes. Their staining mechanism is

primarily based on electrostatic interactions. The negatively charged sulfonic acid groups on

the dye molecules bind to the positively charged amino groups of proteins, which are

particularly abundant in collagen fibers.[1][4] The specificity of the staining is highly dependent

on the pH of the staining solution and the presence of other reagents, such as mordants (e.g.,

phosphomolybdic or phosphotungstic acid) and other dyes in the solution.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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